2-(4-bromo-2,6-difluorophenyl)ethan-1-amine
Description
“2-(4-bromo-2,6-difluorophenyl)ethan-1-amine” is a chemical compound with the molecular formula C8H8BrF2N . It has a molecular weight of 236.06 . The compound is typically stored in a dark place under an inert atmosphere at temperatures between 2-8°C .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C8H8BrF2N/c1-4(12)8-6(10)2-5(9)3-7(8)11/h2-4H,12H2,1H3/t4-/m1/s1 . This code provides a unique representation of the molecule’s structure.Physical And Chemical Properties Analysis
“this compound” is a liquid at room temperature .Safety and Hazards
This compound is associated with several hazard statements, including H302 (harmful if swallowed), H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), wearing protective gloves/protective clothing/eye protection/face protection (P280), and if in eyes, rinsing cautiously with water for several minutes and removing contact lenses if present and easy to do (P305+P351+P338) .
Mechanism of Action
Target of Action
Similar compounds have been used in the synthesis of new classes of anti-trypanosomal agents based on imidazopyridines .
Biochemical Pathways
Compounds with similar structures have been implicated in the suzuki–miyaura cross-coupling reaction, a widely-applied transition metal catalysed carbon–carbon bond forming reaction .
Result of Action
Similar compounds have been used in the synthesis of anti-trypanosomal agents , suggesting potential antiparasitic activity.
properties
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CAS RN |
771573-16-1 |
Molecular Formula |
C8H8BrF2N |
Molecular Weight |
236.1 |
Purity |
95 |
Origin of Product |
United States |
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